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Compound of Interest

Compound Name: HT-2157

Cat. No.: B1673417 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

HT-2157, also known as SNAP 37889, is a selective, high-affinity, and competitive antagonist

of the galanin-3 receptor (Gal3).[1] Its chemical formula is C21H13F3N2O, with a molecular

weight of approximately 366.34 g/mol .[1][2][3][4] This document provides detailed protocols for

the preparation of stock solutions of HT-2157 for both in vitro and in vivo research applications.

Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility of

experimental results. HT-2157 typically appears as a yellow to orange solid.[3][4]

2. Quantitative Data Summary

The following table summarizes the key quantitative information for HT-2157.
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Property Value Source(s)

Molecular Formula C21H13F3N2O [1][3][4][5]

Molecular Weight 366.34 g/mol [1][2][3][4]

CAS Number 303149-14-6 [2][3][4][5]

Appearance Yellow to orange solid [3][4]

Purity ≥ 98.0% [4]

Solubility (DMSO) ≥ 29 mg/mL (79.16 mM) [1][4]

Solubility (DMF) 30 mg/mL [5]

Solubility (Ethanol) 5 mg/mL [5]

Storage (Solid) 4°C, stored under nitrogen [1][3]

Storage (Stock Solution)
-20°C for 1 month or -80°C for

6 months
[6]

3. Experimental Protocols

3.1. Materials

HT-2157 solid powder

Dimethyl sulfoxide (DMSO), anhydrous

N,N-Dimethylformamide (DMF), anhydrous

Ethanol, 200 proof

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)
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Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of HT-2157 in DMSO, a

common solvent for in vitro studies.

Pre-weighing Preparation: Before opening, bring the vial of HT-2157 to room temperature to

prevent condensation.

Weighing HT-2157: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of HT-2157. For example, to prepare 1 mL of a 10

mM solution, weigh out 3.66 mg of HT-2157.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 366.34 g/mol = 0.00366 g = 3.66 mg

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the HT-2157. For the example above, add 1 mL of DMSO.

Dissolution: Cap the tube tightly and vortex thoroughly until the solid is completely dissolved.

If precipitation or phase separation occurs, gentle warming and/or sonication can be used to

aid dissolution.[6]

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile, amber vials to avoid repeated freeze-thaw cycles.[6] Store the aliquots at -20°C for

up to one month or at -80°C for up to six months.[6]

4. Visualization of Experimental Workflow

The following diagram illustrates the workflow for preparing an HT-2157 stock solution.
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HT-2157 Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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